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Compound of Interest

Compound Name: Simazine-d10

Cat. No.: B155400

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical
methodologies for assessing the chemical purity and isotopic enrichment of Simazine-d10, a
crucial internal standard for the quantitative analysis of the herbicide Simazine. This document
outlines detailed experimental protocols, presents key data in a structured format, and includes
workflow visualizations to support researchers in ensuring the quality and reliability of their
analytical standards.

Quantitative Data Summary

The quality of an analytical standard is paramount for accurate and reproducible results. The
following tables summarize the key specifications for Simazine-d10, including its chemical
properties, and typical purity and isotopic enrichment data.

Table 1: Chemical and Physical Properties of Simazine-d10
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Property

Value

Chemical Name

6-chloro-N2,N4-di(ethyl-d5)-1,3,5-triazine-2,4-
diamine

Synonyms

2,4-Bis(pentadeuteroethylamino)-6-chloro-1,3,5-

triazine
Molecular Formula C7H2D10CINs
Molecular Weight 211.72 g/mol
CAS Number 220621-39-6
Appearance White to off-white solid
Solubility Slightly soluble in DMSO and Methanol

Table 2: Purity and Isotopic Enrichment Specifications

Parameter

Specification Source

Chemical Purity (HPLC)

>95% --INVALID-LINK--

Isotopic Purity

>99% deuterated forms (da-
dio)

--INVALID-LINK--

Isotopic Enrichment (d1o)

90.57% (example batch) Certificate of Analysis

Isotopic Distribution (do-do)

do=0.10%, d1=0.46%,
d2=0.59%, d3=0.51%, Certificate of Analysis
do=7.71% (example batch)

Experimental Protocols

Detailed and validated experimental protocols are essential for the accurate determination of

chemical purity and isotopic enrichment. The following sections provide methodologies for

High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry

(GC-MS), Quantitative Nuclear Magnetic Resonance (QNMR), and High-Resolution Mass

Spectrometry (HRMS).
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Chemical Purity Determination by HPLC

Objective: To determine the chemical purity of Simazine-d10 by separating it from any non-
deuterated Simazine and other potential impurities.

Instrumentation:
e High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Materials:

Simazine-d10 analytical standard

HPLC grade acetonitrile

HPLC grade water

Formic acid

Procedure:

o Standard Preparation: Accurately weigh and dissolve a known amount of Simazine-d10 in a
suitable solvent (e.g., methanol) to prepare a stock solution. Further dilute to a working
concentration (e.g., 10 pg/mL) with the mobile phase.

o Chromatographic Conditions:

[¢]

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um).

[e]

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

o

[¢]

Injection Volume: 10 pL.

[e]

Detector Wavelength: 220 nm.

» Analysis: Inject the prepared standard solution into the HPLC system and record the
chromatogram.
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» Data Analysis: Calculate the purity by dividing the peak area of Simazine-d10 by the total
peak area of all components in the chromatogram and multiplying by 100.

Chemical Purity and Isotopic Enrichment by GC-MS

Objective: To confirm the chemical purity and assess the isotopic distribution of Simazine-d10.
Instrumentation:

¢ Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

Materials:

o Simazine-d10 analytical standard

o GC grade solvent (e.g., ethyl acetate)

Procedure:

o Standard Preparation: Prepare a dilute solution of Simazine-d10 in a volatile solvent suitable
for GC analysis.

e GC-MS Conditions:

o GC Column: A non-polar or semi-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm X
0.25 pm).

o Carrier Gas: Helium at a constant flow rate.

o Injector Temperature: 250°C.

o Oven Temperature Program: Start at 100°C, ramp to 280°C.
o MS lonization Mode: Electron lonization (EI).

o MS Analyzer: Quadrupole or lon Trap.

o Scan Range: m/z 50-300.
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» Analysis: Inject the prepared solution into the GC-MS system.
e Data Analysis:

o Purity: Assess the chemical purity from the total ion chromatogram (TIC) by comparing the
peak area of Simazine-d10 to the total area of all peaks.

o Isotopic Enrichment: Analyze the mass spectrum of the Simazine-d10 peak to determine
the relative abundance of the molecular ions corresponding to different deuteration levels
(do to dao0).

Absolute Purity Determination by Quantitative NMR
(qNMR)

Objective: To determine the absolute purity of Simazine-d10 using an internal standard with a
known purity.[1][2][3][4][5]

Instrumentation:

o High-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or higher).
Materials:

¢ Simazine-d10 analytical standard

o High-purity internal standard (e.g., maleic acid, dimethyl sulfone)

o Deuterated solvent (e.g., DMSO-ds)

Procedure:

o Sample Preparation: Accurately weigh a specific amount of Simazine-d10 and the internal
standard into an NMR tube. Add a precise volume of deuterated solvent.[1][3]

* NMR Acquisition:

o Acquire a *H NMR spectrum with parameters optimized for quantitative analysis, including
a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the
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signals of interest.

o Use a 90° pulse angle.

o Ensure a high signal-to-noise ratio.[4]

» Data Processing:
o Carefully phase and baseline correct the spectrum.

o Integrate a well-resolved signal for Simazine-d10 (residual protons) and a signal from the
internal standard.

» Purity Calculation: Calculate the absolute purity of Simazine-d10 using the following
formula:[4]

Purity (%) = (I_sample / N_sample) * (N_IS / 1_IS) * (MW_sample / MW_IS) * (W_IS /
W_sample) * P_IS

Where:

o | = Integral value

[¢]

N = Number of protons for the integrated signal

o MW = Molecular weight

o

W = Weight

[¢]

P = Purity of the internal standard

[¢]

sample = Simazine-d10

IS = Internal Standard

[e]

Isotopic Enrichment Determination by High-Resolution
Mass Spectrometry (HRMS)

Objective: To accurately determine the isotopic enrichment of Simazine-d10.[6]
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Instrumentation:

e Liquid Chromatograph (LC) coupled to a High-Resolution Mass Spectrometer (HRMS) (e.g.,
Orbitrap, TOF).[6]

Procedure:
o Sample Preparation: Prepare a dilute solution of Simazine-d10 in a suitable solvent.
e HRMS Analysis:

o Infuse the sample directly or inject it into the LC-HRMS system.

o Acquire full-scan mass spectra in positive ion mode with high resolution and mass
accuracy.

e Data Analysis:

o Extract the ion chromatograms for the molecular ions of all expected isotopic forms of
Simazine (do to d1o).

o Calculate the area of each peak.

o The isotopic enrichment for a specific deuterated form (e.g., d1o) is calculated as the peak
area of that form divided by the sum of the peak areas of all isotopic forms, multiplied by
100.[6]

Visualizations

The following diagrams illustrate the analytical workflows for assessing the quality of Simazine-
d10.
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Caption: Quality control workflow for Simazine-d10 analytical standard.
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Caption: General workflow for chemical purity analysis by chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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